Cas no 1805758-38-6 (3-(3-Chloropropyl)-4-(difluoromethoxy)toluene)

• Product Name: 3-(3-Chloropropyl)-4-(difluoromethoxy)toluene
• CAS No: 1805758-38-6
• MF: C₁₁H₁₃ClF₂O
• MW: 234.670129537582
• CID: 5005431
• Update Time: 2025-06-11

3-(3-Chloropropyl)-4-(difluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloropropyl)-4-(difluoromethoxy)toluene

• Inchi： 1S/C11H13ClF2O/c1-8-4-5-10(15-11(13)14)9(7-8)3-2-6-12/h4-5,7,11H,2-3,6H2,1H3
• InChI Key： VKSVWHOFADSVAP-UHFFFAOYSA-N
• SMILES： ClCCCC1C=C(C)C=CC=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 178
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2

Additional information on 3-(3-Chloropropyl)-4-(difluoromethoxy)toluene

Introduction to 3-(3-Chloropropyl)-4-(difluoromethoxy)toluene (CAS No. 1805758-38-6)

3-(3-Chloropropyl)-4-(difluoromethoxy)toluene (CAS No. 1805758-38-6) is a unique and versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinctive molecular structure, which includes a chloropropyl group and a difluoromethoxy substituent attached to a toluene ring. The combination of these functional groups imparts unique chemical and physical properties, making it a valuable intermediate in the development of novel compounds and materials.

The molecular formula of 3-(3-Chloropropyl)-4-(difluoromethoxy)toluene is C₁₁H₁₂ClF₂O, and its molecular weight is approximately 229.66 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as toluene and difluoromethanol. The synthesis process involves several steps, including the introduction of the chloropropyl group via a substitution reaction and the attachment of the difluoromethoxy group through an etherification reaction. These reactions are carefully controlled to ensure high yields and purity of the final product.

In terms of physical properties, 3-(3-Chloropropyl)-4-(difluoromethoxy)toluene is a colorless liquid with a characteristic odor. It has a boiling point of around 190°C at atmospheric pressure and is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it easy to handle and process in various chemical reactions and formulations.

The chemical stability of 3-(3-Chloropropyl)-4-(difluoromethoxy)toluene is another important aspect that contributes to its utility in different applications. The compound is stable under normal laboratory conditions but can undergo reactions when exposed to strong acids or bases. It is also resistant to oxidation, which makes it suitable for long-term storage and use in various industrial processes.

In the pharmaceutical industry, 3-(3-Chloropropyl)-4-(difluoromethoxy)toluene has shown promise as an intermediate in the synthesis of novel drugs with potential therapeutic applications. Recent studies have explored its use in the development of new antiviral agents, anti-inflammatory drugs, and neuroprotective compounds. For example, researchers at the University of California have reported that derivatives of this compound exhibit potent antiviral activity against several strains of influenza virus. This finding opens up new avenues for the development of more effective antiviral therapies.

Beyond pharmaceuticals, 3-(3-Chloropropyl)-4-(difluoromethoxy)toluene has also found applications in materials science. Its unique combination of functional groups makes it an excellent candidate for the synthesis of advanced polymers and coatings with enhanced properties such as improved thermal stability, mechanical strength, and chemical resistance. Researchers at MIT have demonstrated that incorporating this compound into polymer matrices can significantly enhance their performance in various industrial applications.

In the field of chemical synthesis, 3-(3-Chloropropyl)-4-(difluoromethoxy)toluene serves as a valuable building block for the preparation of complex organic molecules. Its reactivity with various functional groups allows chemists to design and synthesize a wide range of compounds with tailored properties. This versatility has led to its use in the development of new catalysts, ligands, and other specialized chemicals that are crucial for advancing research and industrial processes.

The environmental impact of 3-(3-Chloropropyl)-4-(difluoromethoxy)toluene is another important consideration. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices are essential to minimize any potential environmental risks. Researchers are actively working on developing more sustainable synthesis methods that reduce waste generation and improve the overall environmental footprint of this compound.

In conclusion, 3-(3-Chloropropyl)-4-(difluoromethoxy)toluene (CAS No. 1805758-38-6) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses for this compound, it is likely to play an increasingly important role in advancing various scientific and industrial fields.